1-(4-Chlorophenyl)-N4,N4-dimethylbutane-1,4-diamine

• Molecular Formula: C12H19ClN2
• Molecular Weight: 226.74 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N',N'-dimethylbutane-1,4-diamine
• InChI: InChI=1S/C12H19ClN2/c1-15(2)9-3-4-12(14)10-5-7-11(13)8-6-10/h5-8,12H,3-4,9,14H2,1-2H3
• InChI Key: XNKYTOZCXPHNNK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCC(C1=CC=C(C=C1)Cl)N

Description

1-(4-Chlorophenyl)-N4,N4-dimethylbutane-1,4-diamine is a useful research compound. Its molecular formula is C12H19ClN2 and its molecular weight is 226.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dimethylamine (84 mg, 1.85 mmol) and 4-(tert-butoxycarbonylamino)-4-(4-chlorophenyl)butyl methanesulfonate (Intermediate 56) (700 mg, 1.85 mmol) were dissolved in THF (10 mL) and sealed into a microwave tube. The reaction was heated to 120° C. for 40 minutes in the microwave reactor and cooled to room temperature. The reaction mixture was concentrated and then dissolved in DCM (10.00 mL) and TFA (2 mL). The reaction was stirred at 20° C. for 2 hours. The crude product was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 3.5N ammonia/MeOH and pure fractions were evaporated to dryness to afford 1-(4-chlorophenyl)-N4,N4-dimethylbutane-1,4-diamine (366 mg, 87%) as a yellow gum.